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Compound of Interest

Compound Name:
cis-1,2-Cyclohexanedicarboxylic

acid

Cat. No.: B1198281 Get Quote

An In-depth Technical Guide to cis-1,2-
Cyclohexanedicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of cis-
1,2-cyclohexanedicarboxylic acid, a valuable building block in organic synthesis and

medicinal chemistry. The information is presented to support research and development

activities, with a focus on quantitative data, experimental methodologies, and key chemical

transformations.

Physical and Chemical Properties
cis-1,2-Cyclohexanedicarboxylic acid is a white, crystalline solid at room temperature.[1] Its

cyclic structure and the cis-orientation of the two carboxylic acid groups influence its physical

properties and chemical reactivity.
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Property Value Reference(s)

IUPAC Name
(1R,2S)-cyclohexane-1,2-

dicarboxylic acid
[1]

Synonyms cis-Hexahydrophthalic acid [2]

CAS Number 610-09-3 [1]

Molecular Formula C₈H₁₂O₄ [2]

Molecular Weight 172.18 g/mol [2]

Appearance White crystalline powder [1]

Quantitative Physical Data
The following table summarizes key quantitative physical properties of cis-1,2-
cyclohexanedicarboxylic acid.

Property Value Unit Reference(s)

Melting Point 188 - 192 °C [2]

Boiling Point
262.49 (rough

estimate)
°C [2]

Density
1.2104 (rough

estimate)
g/cm³ [2]

Water Solubility >2 (at 20 °C) g/L [2]

pKa₁ 4.34 (at 20 °C) [2]

pKa₂ 6.76 (at 20 °C) [2]

Flash Point 250 °C [2]

Solubility Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2-Cyclohexanedicarboxylic-acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2-Cyclohexanedicarboxylic-acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2-Cyclohexanedicarboxylic-acid
https://www.benchchem.com/product/b1198281?utm_src=pdf-body
https://www.benchchem.com/product/b1198281?utm_src=pdf-body
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.chembk.com/en/chem/cis-1,2-Cyclohexanedicarboxylic%20acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Reference(s)

Benzene Soluble [2]

Ethanol Soluble [2]

Methanol Soluble [2]

Ether Soluble [2]

Chemical Reactivity and Transformations
The two carboxylic acid groups in a cis configuration allow for specific intramolecular reactions,

in addition to typical carboxylic acid chemistry.

Anhydride Formation
Upon heating, cis-1,2-cyclohexanedicarboxylic acid readily undergoes intramolecular

dehydration to form the corresponding cyclic anhydride. This is a key reaction that

distinguishes it from its trans-isomer.

Caption: Dehydration of the diacid to form the cyclic anhydride.

Fischer Esterification
Like other carboxylic acids, cis-1,2-cyclohexanedicarboxylic acid can be esterified by

reaction with an alcohol in the presence of an acid catalyst. The reaction proceeds to form the

corresponding diester.

Caption: Fischer esterification of the diacid to form a diester.

Experimental Protocols
The following sections detail generalized protocols for the determination of key physical

properties and for performing common chemical transformations.

Melting Point Determination
The melting point provides a quick assessment of purity. A sharp melting range (0.5-1.0 °C) is

indicative of a pure compound.[3]
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Start

Prepare Sample:
- Finely powder the solid.

- Pack into a capillary tube (1-2 mm height).

Setup Apparatus:
- Place capillary in melting point apparatus.

- Insert thermometer.

Rapid Heating:
- Heat quickly to find approximate melting range.

Cool Apparatus:
- Allow the apparatus to cool below the approximate range.

Precise Measurement:
- Heat slowly (~2 °C/min) near the melting point.

Observe and Record:
- Record T₁ (first drop of liquid).

- Record T₂ (all solid has melted).

End

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Methodology:

Sample Preparation: A small amount of dry cis-1,2-cyclohexanedicarboxylic acid is finely

powdered.[4] The open end of a capillary tube is pushed into the powder to pack a small

amount (1-2 mm in height) into the sealed end.[4]

Apparatus Setup: The capillary tube is placed into a melting point apparatus alongside a

calibrated thermometer.[3][5]

Determination: The apparatus is heated slowly and steadily.[6] The temperature at which the

first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a

clear liquid (T₂) are recorded.[4] This range, T₁-T₂, is the melting point range. For high
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accuracy, a preliminary rapid heating can be done to find an approximate range, followed by

a slow, careful determination.[3]

pKa Determination by Potentiometric Titration
The two acid dissociation constants (pKa₁ and pKa₂) can be determined by titrating a solution

of the diacid with a strong base and monitoring the pH.

Methodology:

Solution Preparation: A precise mass of cis-1,2-cyclohexanedicarboxylic acid is dissolved

in deionized, carbonate-free water to create a solution of known concentration (e.g., 0.01 M).

Titration Setup: The solution is placed in a beaker with a magnetic stirrer. A calibrated pH

electrode is immersed in the solution.[7] A burette containing a standardized strong base

(e.g., 0.1 M NaOH) is positioned over the beaker.[7]

Titration: The base is added in small, precise increments. After each addition, the solution is

allowed to equilibrate, and the pH is recorded.[7]

Data Analysis: The pH is plotted against the volume of base added. The resulting titration

curve will show two equivalence points. The pH at the half-equivalence points corresponds to

the pKa values. The first half-equivalence point gives pKa₁, and the second gives pKa₂.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. For cis-1,2-
cyclohexanedicarboxylic acid, key absorptions include the broad O-H stretch of the

carboxylic acid and the sharp C=O stretch.

Methodology (Thin Solid Film):

Sample Preparation: A small amount (approx. 50 mg) of the solid is dissolved in a few drops

of a volatile solvent like acetone or methylene chloride.[8]

Film Deposition: A drop of this solution is placed on the surface of an IR-transparent salt

plate (e.g., NaCl). The solvent is allowed to evaporate, leaving a thin film of the compound

on the plate.[8]
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Spectral Acquisition: The plate is placed in the sample holder of an FT-IR spectrometer, and

the spectrum is recorded.[8] If peaks are too intense, the film can be made thinner by

cleaning the plate and using a more dilute solution.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

Methodology:

Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a suitable

deuterated solvent (e.g., DMSO-d₆, D₂O) in an NMR tube.[9] Tetramethylsilane (TMS) is

often used as an internal standard (0 ppm).[10]

Data Acquisition: The NMR tube is placed in the spectrometer. ¹H NMR and ¹³C NMR spectra

are acquired.[9] The acidic protons of the carboxylic acid groups typically appear as a broad

singlet far downfield in the ¹H NMR spectrum.[10]

Safety and Handling
cis-1,2-Cyclohexanedicarboxylic acid is classified as an irritant.

Hazard Statements: Causes skin irritation and serious eye irritation.[2]

Precautionary Measures:

Wear protective gloves, eye protection, and face protection.

Wash skin thoroughly after handling.

Avoid breathing dust.

Store in a cool, dry, well-ventilated area in a tightly sealed container.

In case of contact with eyes, rinse cautiously with water for several minutes. If skin irritation

occurs, seek medical advice.[2]
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This document is intended for informational purposes for trained professionals and does not

constitute a comprehensive safety data sheet (SDS). Always consult the full SDS before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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